Cas no 193804-64-7 (1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-)

• Product Name: 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
• CAS No: 193804-64-7
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 116462
• Update Time: 2024-01-24

1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
• 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-(9CI)
• 1H-1,4,7-Triazonine, octahydro-1-(1-methylethyl)-

• Inchi： 1S/C9H21N3/c1-9(2)12-7-5-10-3-4-11-6-8-12/h9-11H,3-8H2,1-2H3
• InChI Key： ABVBTNHWKXFQEB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCNCCNCC1

Computed Properties

• Exact Mass: 171.17373
• Monoisotopic Mass: 171.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3A^2

Experimental Properties

• PSA: 27.3